Cas no 1085-12-7 (n-Heptyl 4-Hydroxybenzoate)

n-Heptyl 4-Hydroxybenzoate Properties

Names and Identifiers

• Heptyl 4-hydroxybenzoate
• n-Heptyl 4-hydroxybenzoate
• Heptyl Paraben
• n-Heptyl 4-hydroxybenzoateneat
• 4-hydroxy-1-heptyloxycarbonylbenzene
• 4-Hydroxybenzoic Acid Heptyl Ester
• 4-Hydroxybenzoic acid n-heptyl ester
• Heptyl p-hydroxybenzoate
• n-Heptyl p-hydroxybenzoate
• Nipaheptyl
• p-Hydroxybenzoic acid heptyl ester
• Staypro WS 7
• Heptylparaben
• Benzoic acid, 4-hydroxy-, heptyl ester
• p-Oxybenzoesaureheptylester
• BENZOIC ACID, p-HYDROXY-, HEPTYL ESTER
• p-Oxybenzoesaureheptylester [German]
• K2CIJ448IX
• Benzoic acid, 4-hydroxy-, n-heptyl ester
• NCGC00257279-01
• H0212
• BIDD:ER0012
• 4-Hydroxybenzoic acid-n-heptyl ester
• Heptyl4-hydroxybenzoate
• HEPTYLHYDROXYBENZOATE
• UNII-K2CIJ448IX
• DTXSID4022523
• AS-58175
• Tox21_303458
• NCGC00258094-01
• NSC-309818
• MFCD00016481
• CAS-1085-12-7
• SCHEMBL66483
• A801889
• D90817
• AKOS016846150
• HEPTYLPARABEN [FCC]
• NCGC00248687-01
• Heptyl 4-hydroxybenzoate, AldrichCPR
• NS00021501
• n-heptyl-p-hydroxybenzoate
• NSC309818
• BRN 2726540
• Heptyl p-hydroxy benzoate
• Q5732121
• CS-0207373
• NSC 309818
• 1085-12-7
• Tox21_200540
• CHEBI:34788
• EINECS 214-115-0
• ZTJORNVITHUQJA-UHFFFAOYSA-N
• CHEMBL3186719
• n-Heptyl paraben; Heptyl parahydroxybenzoate
• FT-0633318
• DTXCID002523
• DB-040833
• Heptyl 4-hydroxybenzoic acid
• 4-10-00-00378 (Beilstein Handbook Reference)
• Heptyl paraben
• +Expand

• MDL： MFCD00016481
• InChIKey： ZTJORNVITHUQJA-UHFFFAOYSA-N
• Inchi： 1S/C14H20O3/c1-2-3-4-5-6-11-17-14(16)12-7-9-13(15)10-8-12/h7-10,15H,2-6,11H2,1H3
• SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 2726540

Computed Properties

• Exact Mass: 236.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 236.141245
• Heavy Atom Count: 17
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 3.51940
• PSA: 46.53000
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Soluble in alcohol, phenoxyethanol, propylene glycol. Insoluble in water.
• Boiling Point: 338.77°C (rough estimate)
• Melting Point: 45.0 to 50.0 deg-C
• Flash Point: 143.1°C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.0717 (rough estimate)

n-Heptyl 4-Hydroxybenzoate Security Information

• Symbol: GHS07
• RTECS：DH2202000
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Low temperature, ventilation and drying in warehouse
• Risk Phrases： R36/37/38
• TSCA：Yes

n-Heptyl 4-Hydroxybenzoate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons